Cas no 71436-85-6 (Butanoic acid,2-hydroxy-2-methyl-, butyl ester)

• Product Name: Butanoic acid,2-hydroxy-2-methyl-, butyl ester
• CAS No: 71436-85-6
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 564466
• PubChem ID: 3018128
• Update Time: 2025-04-19

Butanoic acid,2-hydroxy-2-methyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-hydroxy-2-methyl-, butyl ester
• butyl 2-hydroxy-2-methylbutanoate
• butyl 2-hydroxy-2-methylbutyrate
• NS00063338
• EINECS 275-444-3
• 71436-85-6
• DTXSID60991824
• SCHEMBL7653360

• Inchi： 1S/C9H18O3/c1-4-6-7-12-8(10)9(3,11)5-2/h11H,4-7H2,1-3H3
• InChI Key： KQNGQDFVTYRMDN-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C(C)(CC)O)=O

Computed Properties

• Exact Mass: 174.12564
• Monoisotopic Mass: 174.125594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Density: 0.978
• Boiling Point: 202.3°C at 760 mmHg
• Flash Point: 73.7°C
• Refractive Index: 1.44
• PSA: 46.53